Cas no 2228125-80-0 (2-amino-3-(6-fluoropyridin-3-yl)-3-hydroxypropanoic acid)

• Product Name: 2-amino-3-(6-fluoropyridin-3-yl)-3-hydroxypropanoic acid
• CAS No: 2228125-80-0
• MF: C₈H₉FN₂O₃
• MW: 200.167065382004
• CID: 6352265
• PubChem ID: 165790414
• Update Time: 2025-05-21

2-amino-3-(6-fluoropyridin-3-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(6-fluoropyridin-3-yl)-3-hydroxypropanoic acid
• 2228125-80-0
• EN300-1796209

• Inchi： 1S/C8H9FN2O3/c9-5-2-1-4(3-11-5)7(12)6(10)8(13)14/h1-3,6-7,12H,10H2,(H,13,14)
• InChI Key： NGJALHTXKWFWOL-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=N1)C(C(C(=O)O)N)O

Computed Properties

• Exact Mass: 200.05972032g/mol
• Monoisotopic Mass: 200.05972032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 96.4Ų

Additional information on 2-amino-3-(6-fluoropyridin-3-yl)-3-hydroxypropanoic acid

2-Amino-3-(6-Fluoropyridin-3-Yl)-3-Hydroxypropanoic Acid: A Comprehensive Overview

2-Amino-3-(6-fluoropyridin-3-yl)-3-hydroxypropanoic acid, with the CAS number 2228125-80-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often abbreviated as AHFPA (Acid, 6-fluoropyridin-3-yl, 2-amino, 3-hydroxypropanoic), has garnered attention due to its unique structural properties and potential applications in drug development. The molecule combines an amino group, a hydroxyl group, and a fluorinated pyridine ring, making it a versatile candidate for various biochemical interactions.

The synthesis of 2-amino-3-(6-fluoropyridin-3-yl)-3-hydroxypropanoic acid involves multi-step organic reactions, including nucleophilic substitutions and oxidations. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which is crucial for its application in chiral environments such as biological systems. The presence of the fluorine atom in the pyridine ring enhances the compound's stability and bioavailability, making it a promising lead for medicinal chemists.

Research into the pharmacological properties of AHFPA has revealed its potential as a modulator of key biological pathways. For instance, studies have shown that this compound can interact with G-protein coupled receptors (GPCRs), which are critical targets for numerous therapeutic agents. The hydroxyl and amino groups in the molecule facilitate hydrogen bonding, enhancing its ability to bind to protein targets with high affinity. Recent computational studies using molecular docking techniques have further elucidated the binding modes of AHFPA with various receptors, providing insights into its mechanism of action.

In addition to its pharmacological applications, 2-amino-3-(6-fluoropyridin-3-yl)-3-hydroxypropanoic acid has been explored for its role in bioconjugation chemistry. The carboxylic acid group allows for easy coupling with other biomolecules, making it a valuable tool in the development of bioconjugates for diagnostic and therapeutic purposes. For example, researchers have successfully conjugated this compound with antibodies to create targeted drug delivery systems.

The fluorinated pyridine moiety in AHFPA contributes significantly to its electronic properties and reactivity. Fluorine's electronegativity enhances the electron-withdrawing effects on the aromatic ring, which can influence the compound's redox behavior and reactivity towards nucleophilic or electrophilic attacks. This feature makes AHFPA an interesting candidate for applications in electrochemical sensors and catalysis.

Recent studies have also highlighted the potential of AHFPA as a chiral catalyst in asymmetric synthesis. Its ability to induce enantioselectivity in various organic reactions has been demonstrated through kinetic resolution experiments. This property opens new avenues for its use in industrial-scale production of chiral pharmaceuticals.

In terms of environmental impact, investigations into the biodegradation and toxicity profiles of AHFPA are ongoing. Initial results suggest that the compound exhibits low toxicity towards aquatic organisms, which is a favorable attribute for its use in pharmaceuticals and agrochemicals. However, further studies are required to fully understand its environmental fate and potential risks.

The integration of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has greatly enhanced our understanding of the structural dynamics and stability of AHFPA. These techniques have provided critical insights into the compound's conformational flexibility and solubility properties, which are essential for optimizing its formulation and delivery.

In conclusion, 2-amino-3-(6-fluoropyridin-3-yl)-3-hydroxypropanoic acid, with CAS number 2228125-80-0 strong>, represents a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and pharmacological research, positions it as a valuable asset in modern drug discovery and development.